Cas no 2228368-79-2 (3-hydroxy-1-(3,3,3-trifluoropropyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-1-(3,3,3-trifluoropropyl)cyclobutane-1-carboxylic acid
• CAS No: 2228368-79-2
• MF: C₈H₁₁F₃O₃
• MW: 212.166353464127
• CID: 5930689
• PubChem ID: 165882730
• Update Time: 2025-07-01

3-hydroxy-1-(3,3,3-trifluoropropyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-(3,3,3-trifluoropropyl)cyclobutane-1-carboxylic acid
• 2228368-79-2
• EN300-1950680

• Inchi： 1S/C8H11F3O3/c9-8(10,11)2-1-7(6(13)14)3-5(12)4-7/h5,12H,1-4H2,(H,13,14)
• InChI Key： RSOMUZBYHHOVCP-UHFFFAOYSA-N
• SMILES： FC(CCC1(C(=O)O)CC(C1)O)(F)F

Computed Properties

• Exact Mass: 212.06602869g/mol
• Monoisotopic Mass: 212.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-hydroxy-1-(3,3,3-trifluoropropyl)cyclobutane-1-carboxylic acid

Introduction to 3-hydroxy-1-(3,3,3-trifluoropropyl)cyclobutane-1-carboxylic acid (CAS No. 2228368-79-2)

3-hydroxy-1-(3,3,3-trifluoropropyl)cyclobutane-1-carboxylic acid, identified by the chemical compound code CAS No. 2228368-79-2, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of fluorinated heterocyclic carboxylic acids, a category known for its broad range of applications in drug development and material science. The unique structural features of this molecule, including the presence of a cyclobutane ring substituted with a hydroxyl group and a trifluoropropyl moiety, contribute to its distinctive chemical properties and potential biological activities.

The cyclobutane ring in this compound introduces rigidity to the molecular structure, which can influence both its solubility and reactivity. The hydroxyl group (-OH) attached to the cyclobutane ring not only imparts polar characteristics but also serves as a potential site for further functionalization, enabling the synthesis of more complex derivatives. Additionally, the trifluoropropyl group (-CF₃) enhances the lipophilicity of the molecule, making it more soluble in organic solvents and potentially improving its bioavailability when used in pharmaceutical formulations.

In recent years, there has been growing interest in fluorinated compounds due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. The incorporation of fluorine atoms into molecular structures is a well-established strategy in medicinal chemistry to enhance drug efficacy and reduce toxicity. The fluorine atoms in the trifluoropropyl group contribute to this phenomenon by increasing the metabolic resistance of the molecule, thereby prolonging its half-life in biological systems.

Current research in the field of fluorinated carboxylic acids has revealed promising applications in various therapeutic areas. For instance, studies have demonstrated that compounds with similar structural motifs exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory diseases and cancer. The hydroxyl-functionalized cyclobutane core of 3-hydroxy-1-(3,3,3-trifluoropropyl)cyclobutane-1-carboxylic acid may serve as a versatile scaffold for designing novel therapeutic agents targeting these pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the desired framework efficiently. The use of fluorinated reagents and catalysts ensures the introduction of fluorine atoms at specific positions while maintaining structural integrity.

From a biochemical perspective, the hydroxyl group in this molecule can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. This property is particularly valuable in drug design, where optimizing binding interactions can lead to improved therapeutic outcomes. Additionally, the trifluoropropyl group may influence receptor selectivity by modulating electronic effects and steric hindrance around the binding site.

The pharmacological potential of 3-hydroxy-1-(3,3,3-trifluoropropyl)cyclobutane-1-carboxylic acid has been explored in preclinical studies conducted by several research groups. Initial findings suggest that derivatives of this compound exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Furthermore, modifications to the fluorinated side chain have shown promise in enhancing antitumor properties by interfering with signaling pathways involved in cell proliferation and survival.

In conclusion, 3-hydroxy-1-(3,3,3-trifluoropropyl)cyclobutane-1-carboxylic acid (CAS No. 2228368-79-2) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups—namely the cyclobutane ring, hydroxyl group, and trifluoropropyl moiety—makes it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for fluorinated compounds, this molecule is likely to play an important role in future drug discovery efforts.